N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(3-chloro-4-piperidin-1-ylphenyl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C19H20ClN3O3/c1-13-5-6-14(11-18(13)23(25)26)19(24)21-15-7-8-17(16(20)12-15)22-9-3-2-4-10-22/h5-8,11-12H,2-4,9-10H2,1H3,(H,21,24)
• InChI Key: CMKZSUJDBRALHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCCCC3)Cl)[N+](=O)[O-]
• Molecular Formula: C19H20ClN3O3
• Molecular Weight: 373.8 g/mol

Description

N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide (CP-96,345) is a chemical compound that belongs to the class of benzamide derivatives. It is a potent and selective antagonist of the neurotensin receptor, which is involved in a variety of physiological processes, including pain perception, anxiety, and addiction. CP-96,345 has been extensively studied for its potential therapeutic applications in various diseases, including schizophrenia, Parkinson's disease, and drug addiction.

Mechanism of Action

N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide acts as a competitive antagonist of the neurotensin receptor, which is a G protein-coupled receptor that is widely distributed in the brain and peripheral tissues. Neurotensin is a neuropeptide that is involved in a variety of physiological processes, including pain perception, anxiety, and addiction.
By blocking the neurotensin receptor, N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide can modulate the activity of neurotransmitters, such as dopamine, serotonin, and glutamate, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide has been shown to have a variety of biochemical and physiological effects. Studies have shown that N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide can modulate the activity of neurotransmitters, such as dopamine, serotonin, and glutamate, which are involved in the regulation of mood, behavior, and cognition.
N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide has also been shown to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of neurodegenerative diseases, such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide is its high selectivity for the neurotensin receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes.
However, one of the limitations of N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide has a relatively short half-life, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide. One area of research is the development of more potent and selective neurotensin receptor antagonists, which may have greater therapeutic potential.
Another area of research is the investigation of the role of the neurotensin receptor in other diseases, such as anxiety disorders and depression.
Finally, the development of novel drug delivery systems, such as nanoparticles and liposomes, may improve the pharmacokinetics and bioavailability of N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide, and enhance its therapeutic potential.

Synthesis Methods

N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide can be synthesized using a multi-step process that involves the reaction of 3-chloro-4-(1-piperidinyl)aniline with 4-methyl-3-nitrobenzoyl chloride in the presence of a base, such as triethylamine. The resulting intermediate is then reduced using a reducing agent, such as sodium borohydride, to yield the final product.

Scientific Research Applications

N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising areas of research is its potential use as an antipsychotic drug for the treatment of schizophrenia. Studies have shown that N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide can effectively reduce the symptoms of schizophrenia, such as hallucinations and delusions, without causing significant side effects.
Another area of research is its potential use as a treatment for Parkinson's disease. N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide has been shown to improve motor function and reduce the side effects of current treatments, such as levodopa.
N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide has also been studied for its potential use in the treatment of drug addiction. Studies have shown that N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methyl-3-nitrobenzamide can reduce drug-seeking behavior and prevent relapse in animal models of addiction.